Cas no 1021074-24-7 (N-(3-phenyl-1,8-naphthyridin-2-yl)cyclopentanecarboxamide)

• Product Name: N-(3-phenyl-1,8-naphthyridin-2-yl)cyclopentanecarboxamide
• CAS No: 1021074-24-7
• MF: C₂₀H₁₉N₃O
• MW: 317.384364366531
• CID: 6277546
• PubChem ID: 42111214
• Update Time: 2025-05-22

N-(3-phenyl-1,8-naphthyridin-2-yl)cyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-phenyl-1,8-naphthyridin-2-yl)cyclopentanecarboxamide
• 1021074-24-7
• SR-01000921093
• SR-01000921093-1
• F5114-0011
• CCG-311754
• VU0636141-1
• AKOS024498865

• Inchi： 1S/C20H19N3O/c24-20(15-9-4-5-10-15)23-19-17(14-7-2-1-3-8-14)13-16-11-6-12-21-18(16)22-19/h1-3,6-8,11-13,15H,4-5,9-10H2,(H,21,22,23,24)
• InChI Key： MFWAADFCBLFXJH-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1)NC1C(C2C=CC=CC=2)=CC2=CC=CN=C2N=1

Computed Properties

• Exact Mass: 317.152812238g/mol
• Monoisotopic Mass: 317.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 54.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on N-(3-phenyl-1,8-naphthyridin-2-yl)cyclopentanecarboxamide

N-(3-phenyl-1,8-naphthyridin-2-yl)cyclopentanecarboxamide (CAS No. 1021074-24-7)

The compound N-(3-phenyl-1,8-naphthyridin-2-yl)cyclopentanecarboxamide, identified by the CAS registry number 1021074-24-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of naphthyridines, which are heterocyclic aromatic compounds with two nitrogen atoms in the ring system. The presence of a cyclopentane carboxamide group further enhances its structural complexity and functional versatility.

Recent studies have highlighted the importance of naphthyridine derivatives in drug discovery, particularly in the development of anticancer agents. The unique structure of N-(3-phenyl-1,8-naphthyridin-2-yl)cyclopentanecarboxamide allows for potential interactions with various biological targets, such as protein kinases and other enzymes involved in cellular signaling pathways. Researchers have demonstrated that this compound exhibits promising antiproliferative activity against several cancer cell lines, making it a valuable candidate for further preclinical evaluation.

In addition to its pharmacological applications, this compound has also been explored in the field of materials science. The naphthyridine core provides a rigid and planar structure, which is advantageous for applications in organic electronics. Recent advancements in the synthesis of conjugated polymers incorporating naphthyridine moieties have shown improved charge transport properties, suggesting that CAS No. 1021074-24-7 could play a role in the development of next-generation electronic materials.

The synthesis of N-(3-phenyl-1,8-naphthyridin-2-yl)cyclopentanecarboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the naphthyridine ring system through condensation reactions and subsequent functionalization to introduce the cyclopentane carboxamide group. These methods have been optimized to ensure high yields and purity, making the compound accessible for large-scale production if required.

From an environmental perspective, the synthesis and application of this compound are designed to minimize ecological impact. Green chemistry principles have been integrated into its production process, including the use of recyclable solvents and energy-efficient reaction conditions. This approach aligns with global efforts to promote sustainable chemical practices while maintaining high standards of product quality.

In conclusion, N-(3-phenyl-1,8-naphthyridin-2-yli)cyclopentanecarboxamide (CAS No. 1021074-) represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent research findings, positions it as a key player in advancing both therapeutic interventions and material innovations.